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An objective analysis of two key lixiviants in the hydrometallurgical recovery of gold, supported

by experimental data for researchers, scientists, and drug development professionals.

The gold mining industry has long relied on cyanide as the primary leaching agent due to its

efficiency and cost-effectiveness. However, the inherent toxicity of cyanide and the increasing

environmental regulations have necessitated the exploration of alternative, less hazardous

lixiviants. Among the contenders, thiocyanate (SCN⁻) has emerged as a promising alternative,

demonstrating comparable, and in some cases, superior performance in gold extraction. This

guide provides a detailed comparison of the performance of thiocyanate and cyanide,

presenting quantitative data, experimental protocols, and visualizations of the underlying

chemical processes.

Performance Data: A Quantitative Comparison
The effectiveness of a leaching agent is primarily determined by its ability to dissolve gold from

various ore types under specific conditions. The following tables summarize experimental data

from several studies, comparing the gold recovery achieved with thiocyanate and cyanide.
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Leaching Agent Ore Type
Gold Recovery

(%)

Leaching Time

(hours)
Reference

Thiocyanate Oxide Ore 96% 24 [1][2]

Thiocyanate
Supremo

Composite
91-95% Not Specified [3]

Thiocyanate
Hard

Arsenopyrite
95% Not Specified [1][4]

Thiocyanate
Oxide

Concentrate
93% Not Specified [1][4]

Cyanide
Supremo

Composite
97% Not Specified [3]

Cyanide
Oxidized Low-

Grade Ore
95% 240 [5]

Cyanide
Bio-oxidized

Refractory Ore
69% 24 [6]

Thiocyanate
Bio-oxidized

Refractory Ore
64% 24 [6]

Table 1: Comparative Gold Recovery Rates

Leaching Agent Parameter Optimal Condition Reference

Thiocyanate pH 1.5 - 2.5 [4][7]

Thiocyanate Temperature 25 - 55 °C [1][2]

Thiocyanate
Fe³⁺/SCN⁻ Ratio

(Sulfide Ore)
2 - 20 [1][2]

Thiocyanate
Fe³⁺/SCN⁻ Ratio

(Oxide Ore)
< 1 [1][2]

Cyanide pH ~10 [8]

Cyanide Temperature 85 °C (Optimal) [8]
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Table 2: Optimal Leaching Conditions

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are representative protocols for both thiocyanate and cyanide leaching processes as

described in the cited literature.

Thiocyanate Leaching Protocol (based on Oxide Ore study[1][2])

Ore Preparation: An oxide ore sample is vacuum-dried and pulverized to a particle size of

80% passing 60 μm.

Leaching Slurry Preparation: The pulverized ore is mixed with an aqueous solution to a

desired pulp density (e.g., 10-50% w/v).

Reagent Addition:

Initial thiocyanate concentration is adjusted to a range of 10–500 mM.

Initial ferric iron (Fe³⁺) concentration, serving as the oxidant, is set between 10–500 mM.

pH Adjustment: The pH of the slurry is adjusted to and maintained at approximately 2 using a

suitable acid.

Leaching Process: The slurry is agitated at a constant temperature (e.g., 25 °C) for a

specified duration (e.g., 24 hours).

Sample Analysis: Aliquots of the solution are periodically taken, filtered, and analyzed for

gold concentration using methods like Inductively Coupled Plasma Mass Spectrometry (ICP-

MS).

Cyanide Leaching Protocol (Generalised from multiple sources)

Ore Preparation: The ore is crushed and ground to a fine particle size to liberate the gold.

Slurry Formation: The ground ore is mixed with water to form a slurry of a specific pulp

density.
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pH Control: The pH of the slurry is raised to and maintained between 10 and 11 by adding

lime (calcium hydroxide) to prevent the formation of toxic hydrogen cyanide gas.

Cyanide Addition: A dilute solution of sodium cyanide (NaCN) or potassium cyanide (KCN) is

added to the slurry.

Aeration: The slurry is agitated in large tanks and aerated by bubbling compressed air

through it to provide the necessary oxygen for the dissolution of gold.

Leaching Duration: The leaching process continues for a period ranging from hours to

several days, depending on the ore characteristics.

Gold Recovery: The gold-cyanide complex is recovered from the solution, typically through

adsorption onto activated carbon (Carbon-in-Pulp or Carbon-in-Leach processes).

Visualizing the Leaching Mechanisms
The following diagrams, generated using the DOT language, illustrate the simplified chemical

pathways and experimental workflows for both thiocyanate and cyanide leaching.
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Gold-Thiocyanate Complex
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Ferric Iron (Fe³⁺)  Oxidant 

Click to download full resolution via product page

Caption: Simplified reaction pathway for thiocyanate leaching of gold.
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Caption: Simplified reaction pathway for cyanide leaching of gold.
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Caption: Comparative experimental workflow for thiocyanate and cyanide leaching.
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The experimental data indicates that thiocyanate leaching can achieve gold recoveries

comparable to, and in some instances exceeding, those of cyanidation, particularly for specific

ore types. For example, a maximum gold recovery of 96% was achieved with thiocyanate from

an oxide ore, which is highly competitive with traditional cyanide performance.[1][2] Notably,

thiocyanate operates in an acidic medium (pH 1.5-2.5), in contrast to the alkaline conditions

required for cyanidation (pH ~10).[4][7][8]

One of the most significant advantages of thiocyanate is its considerably lower toxicity, being

approximately 1000 times less toxic than cyanide.[1][2][7][9] This presents a substantial

environmental and safety benefit. However, the chemistry of thiocyanate leaching is more

complex and sensitive to factors such as the oxidant (ferric iron) concentration and the

presence of other metal ions.[1][2][6] The Fe³⁺/SCN⁻ ratio is a critical parameter that must be

carefully controlled to maximize gold dissolution.[1][2]

While cyanide has a long-standing history of industrial application and a well-understood

process, thiocyanate is still considered an emerging technology.[1] Further research is needed

to optimize the process for a wider range of ore types and to address challenges such as

reagent consumption and recycling.[8] Nevertheless, the performance data clearly establishes

thiocyanate as a viable and environmentally preferable alternative to cyanide for gold

extraction, warranting serious consideration for future hydrometallurgical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Gold Leaching from an Oxide Ore Using Thiocyanate as a Lixiviant: Process Optimization
and Kinetics - PMC [pmc.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. Thiocyanate leaching of gold - UBC Library Open Collections [open.library.ubc.ca]

4. researchgate.net [researchgate.net]

5. ije.ir [ije.ir]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8280645/
https://pubs.acs.org/doi/10.1021/acsomega.1c00525
https://www.researchgate.net/publication/290605916_Leaching_of_gold_in_thiocyanate_solutions_Part_3_rates_and_mechanism_of_gold_dissolution
https://www.researchgate.net/publication/266136048_Thermochemistry_of_thiocyanate_systems_for_leaching_gold_and_silver_ores
https://www.scirp.org/journal/paperinformation?paperid=69850
https://pmc.ncbi.nlm.nih.gov/articles/PMC8280645/
https://pubs.acs.org/doi/10.1021/acsomega.1c00525
https://www.researchgate.net/publication/266136048_Thermochemistry_of_thiocyanate_systems_for_leaching_gold_and_silver_ores
https://www.researchgate.net/publication/290605399_Leaching_of_gold_in_thiocyanate_solutions_Part_1_chemistry_and_thermodynamics
https://pmc.ncbi.nlm.nih.gov/articles/PMC8280645/
https://pubs.acs.org/doi/10.1021/acsomega.1c00525
https://linkinghub.elsevier.com/retrieve/pii/B978044463658400027X
https://pmc.ncbi.nlm.nih.gov/articles/PMC8280645/
https://pubs.acs.org/doi/10.1021/acsomega.1c00525
https://pmc.ncbi.nlm.nih.gov/articles/PMC8280645/
https://www.scirp.org/journal/paperinformation?paperid=69850
https://www.benchchem.com/product/b147959?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8280645/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8280645/
https://pubs.acs.org/doi/10.1021/acsomega.1c00525
https://open.library.ubc.ca/soa/cIRcle/collections/ubctheses/24/items/1.0381032
https://www.researchgate.net/publication/290605916_Leaching_of_gold_in_thiocyanate_solutions_Part_3_rates_and_mechanism_of_gold_dissolution
https://www.ije.ir/article_71428_18835a1b05bf119cd23987ee2138f1bf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Redirecting [linkinghub.elsevier.com]

7. researchgate.net [researchgate.net]

8. A Review on Alternative Gold Recovery Re-agents to Cyanide [scirp.org]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Performance Evaluation: Thiocyanate
vs. Cyanide Leaching for Gold Extraction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147959#performance-evaluation-of-thiocyanate-as-a-
leaching-agent-versus-cyanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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